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Compound of Interest

Compound Name: HSP70/SIRT2-IN-1

Cat. No.: B15583972

Get Quote

Disclaimer: As a specific Safety Data Sheet (SDS) for HSP70/SIRT2-IN-1 is not publicly

available, this document provides procedural guidance based on established best practices for

the handling and disposal of novel, uncharacterized small molecule inhibitors.[1][2] All

procedures must be conducted in accordance with your institution's Environmental Health and

Safety (EHS) department guidelines.[1][3] Treat HSP70/SIRT2-IN-1 as a potentially hazardous

chemical of unknown toxicity.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of the dual inhibitor, HSP70/SIRT2-IN-1.

Chemical and Physical Properties
A summary of the known quantitative data for HSP70/SIRT2-IN-1 is provided below. Due to the

lack of a comprehensive SDS, properties like boiling point and melting point are not available.
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Property Value Source

Molecular Formula C₁₈H₁₇ClN₂S₂ MedchemExpress

Molecular Weight 360.92 g/mol MedchemExpress

Physical State Solid (Assumed) General Practice

Solubility Soluble in DMSO General Practice

Immediate Safety and Handling Precautions
Before working with HSP70/SIRT2-IN-1, ensure all necessary safety measures are in place.

Personal Protective Equipment (PPE): A standard set of PPE is mandatory. This includes:

Safety goggles or a face shield.

A properly fitted lab coat.

Chemical-resistant gloves (e.g., nitrile).[3]

Ventilation: All handling of HSP70/SIRT2-IN-1, including weighing and solution preparation,

must be performed inside a certified chemical fume hood to minimize inhalation exposure.[3]

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[4] The container must be clearly labeled.

Spill Response: In the event of a spill, immediately evacuate the area and notify your

supervisor and institutional EHS department. Follow the specific spill cleanup protocol

outlined below.[1]

Step-by-Step Disposal Protocol
The proper segregation and disposal of chemical waste is critical for laboratory safety and

environmental compliance. Under no circumstances should HSP70/SIRT2-IN-1 or its

contaminated materials be disposed of in standard trash or down the sanitary sewer.[1][5]

Waste Segregation
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Proper segregation prevents dangerous chemical reactions and reduces disposal costs.[5][6]

Solid Waste: All disposable materials contaminated with HSP70/SIRT2-IN-1 must be

collected in a designated hazardous solid waste container. This includes:

Gloves

Pipette tips

Weighing paper

Contaminated bench paper

Tubes and vials

Liquid Waste: All solutions containing HSP70/SIRT2-IN-1 must be collected in a designated

hazardous liquid waste container. Because this compound contains chlorine, it must be

disposed of in a halogenated organic waste stream.[5][6] This includes:

Unused stock solutions

Experimental solutions

The first rinse from any "empty" container.[7]

Waste Container Management
Labeling: All waste containers must be clearly and accurately labeled with:

The full chemical name: "HSP70/SIRT2-IN-1"

The words "Hazardous Waste"

The primary hazard(s) (e.g., "Toxic," "Irritant")

The accumulation start date.[1]

Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within

the lab. Containers must be kept sealed except when adding waste and should be stored in
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secondary containment.[1]

Disposal of Empty Containers
Triple Rinsing: To be considered non-hazardous, an empty container must be triple-rinsed.[7]

Rinse the container with a small amount of a suitable solvent (e.g., ethanol or acetone).

Collect this first rinsate and dispose of it as hazardous liquid waste.[7]

Repeat the rinse two more times. Subsequent rinsates may be permissible for drain

disposal depending on institutional policy, but it is best practice to collect them as

hazardous waste.

Final Disposal: Once triple-rinsed and air-dried, deface or remove the original label and

dispose of the container in the appropriate recycling or general waste stream as per your

facility's guidelines.

Arranging for Final Disposal
Contact your institution's EHS department to schedule a pickup for all hazardous waste

containers. Do not transport hazardous waste outside of your laboratory.[5]

Caption: Workflow for the proper segregation and disposal of HSP70/SIRT2-IN-1 waste.

Experimental Protocol: Small Spill Cleanup
This protocol is for small spills (less than 100 mL of a low concentration solution) that can be

safely managed by laboratory personnel. For larger spills, evacuate the area and contact your

EHS department immediately.

Materials:

Full PPE (safety goggles, lab coat, two pairs of chemical-resistant gloves)

Chemical spill kit with absorbent pads or powder

Forceps or tongs
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Hazardous solid waste container with a sealable bag

70% ethanol or other appropriate decontaminating solution

Procedure:

Alert Personnel: Immediately alert others in the laboratory of the spill.

Contain the Spill: Cover the spill with absorbent pads or powder from the spill kit, working

from the outside in.

Wait for Absorption: Allow the absorbent material to fully soak up the liquid.

Collect Waste: Carefully collect all contaminated absorbent materials using forceps or tongs.

Place them into a designated sealable bag within the hazardous solid waste container.

Decontaminate: Clean the spill area with 70% ethanol or another suitable disinfectant,

starting from the perimeter and working inwards. Collect all cleaning materials (e.g., paper

towels) as hazardous solid waste.

Dispose of PPE: Remove and dispose of contaminated gloves and any other PPE in the

hazardous solid waste container.

Wash Hands: Wash hands thoroughly with soap and water.

Report: Report the incident to your laboratory supervisor and fill out any required institutional

documentation.

Background: HSP70 and SIRT2 Signaling
HSP70 (Heat Shock Protein 70) and SIRT2 (Sirtuin 2) are key proteins in cellular stress

response and proteostasis. SIRT2, a deacetylase, can directly interact with and deacetylate

HSC70 (a member of the HSP70 family), particularly under conditions of nutrient stress.[8] This

deacetylation enhances the ability of HSC70 to bind to its target proteins, thereby promoting

chaperone-mediated autophagy, a process critical for clearing damaged proteins.[8] Inhibitors

like HSP70/SIRT2-IN-1 are designed to interfere with these pathways, which are often

exploited by cancer cells to survive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583972?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

